4-(4-Bromophenyl)-3-methyl-1H-pyrazole

• IUPAC Name: 4-(4-bromophenyl)-5-methyl-1H-pyrazole
• InChI: InChI=1S/C10H9BrN2/c1-7-10(6-12-13-7)8-2-4-9(11)5-3-8/h2-6H,1H3,(H,12,13)
• InChI Key: YHAHQHWOMTWBPW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NN1)C2=CC=C(C=C2)Br
• Molecular Formula: C10H9BrN2
• DSSTOX Substance ID: DTXSID20653279
• Molecular Weight: 237.10 g/mol
• CAS RN: 857531-32-9

Description

The compound “4-(4-Bromophenyl)-3-methyl-1H-pyrazole” is a pyrazole derivative. Pyrazoles are a class of organic compounds with a five-membered aromatic ring containing three carbon atoms and two nitrogen atoms. The 4-bromophenyl group is a phenyl ring substituted with a bromine atom.

Molecular Structure Analysis

The molecular structure of “this compound” would consist of a pyrazole ring attached to a bromophenyl group at the 4-position and a methyl group at the 3-position.

Chemical Reactions Analysis

Pyrazoles can undergo a variety of chemical reactions, including electrophilic substitution, nucleophilic substitution, and reduction.

Scientific Research Applications

Catalytic Applications in Cross-Coupling Reactions

Pyrazole-containing compounds, including those related to 4-(4-Bromophenyl)-3-methyl-1H-pyrazole, have been utilized as ligands to stabilize metal complexes serving as precatalysts in Suzuki–Miyaura cross-coupling reactions. These complexes have shown efficacy in converting bromobenzene and phenylboronic acid to biphenyl, demonstrating the potential of pyrazole-based ligands in fine-tuning the electrophilic and steric properties of metal complexes for catalytic applications (Ocansey et al., 2018).

Biomedical Applications

Research on pyrazole derivatives, including structures similar to this compound, has shown promising results in biomedical applications. For instance, novel pyrazole derivatives were synthesized and assessed for their cytotoxic effects against various cancer cell lines, revealing that certain compounds exhibited significant cytotoxic activity, indicating their potential as small molecule inhibitors for leukemia and breast cancer treatment (Ananda et al., 2017).

Antimicrobial Activity

A study on N-phenylpyrazole derivatives, synthesized from precursors related to this compound, evaluated their in vitro antimicrobial activities. Certain compounds exhibited interesting antimicrobial properties against pathogenic yeast and moulds, suggesting the potential of bromoacetyl moiety attachment to the pyrazole ring in developing new therapeutic agents with antifungal properties (Farag et al., 2008).

Material Science and Optical Studies

Research into the structural and optical properties of pyrazole derivatives, such as this compound, has contributed to material science, particularly in the development of nonlinear optical materials. A study synthesized and characterized a pyrazole crystal, demonstrating its stability and potential for intramolecular charge transfer, indicative of significant nonlinear optical properties (Tamer et al., 2016).

Future Directions

The future directions for research on “4-(4-Bromophenyl)-3-methyl-1H-pyrazole” could include studying its synthesis, properties, and potential applications. Pyrazole derivatives are of interest in medicinal chemistry due to their presence in a variety of biologically active compounds.